1,4-Dihydro-5-hydroxy-4-oxo-2-pyridinecarboxylic acid, hydrazide

• Molecular Formula: C6H7N3O3
• Molecular Weight: 169.14 g/mol
• IUPAC Name: 5-hydroxy-4-oxo-1H-pyridine-2-carbohydrazide
• InChI: InChI=1S/C6H7N3O3/c7-9-6(12)3-1-4(10)5(11)2-8-3/h1-2,11H,7H2,(H,8,10)(H,9,12)
• InChI Key: KIDVXDFSLNXGEA-UHFFFAOYSA-N
• Canonical SMILES: C1=C(NC=C(C1=O)O)C(=O)NN

Description

1,4-Dihydro-5-hydroxy-4-oxo-2-pyridinecarboxylic acid, hydrazide is a useful research compound. Its molecular formula is C6H7N3O3 and its molecular weight is 169.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The crude 1,4-dihydro-4-oxo-5-(phenylmethoxy)-2-pyridinecarboxylic acid, hydrazide, trifluoroacetate (1:2) salt was dissolved in 250 ml of acetonitrile and stirred with cooling for 1 hour. The crystals were then filtered off and resuspended in 600 ml of acetonitrile. Bis(trimethylsilyl)acetamide (135 ml) was added followed by 28 g of 10% palladium on charcoal. Then hydrogen was passed through the stirred solution. The hydrogenation was complete after 90 minutes. After filtration, 70 ml of methanol and 2 ml of acetic acid were added. After stirring overnight, the crystals formed were filtered off, yielding 19.4 g of the title compound, melting point 290°-340° C., dec.